Cas no 1804150-01-3 (2-Formyl-5-methylthio-1H-benzimidazole)

• Product Name: 2-Formyl-5-methylthio-1H-benzimidazole
• CAS No: 1804150-01-3
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 4817114
• Update Time: 2025-07-23

2-Formyl-5-methylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-5-methylthio-1H-benzimidazole

• Inchi： 1S/C9H8N2OS/c1-13-6-2-3-7-8(4-6)11-9(5-12)10-7/h2-5H,1H3,(H,10,11)
• InChI Key： GSSIJLLDMOAPTB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)NC(C=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.8
• Topological Polar Surface Area: 71

Additional information on 2-Formyl-5-methylthio-1H-benzimidazole

Comprehensive Overview of 2-Formyl-5-methylthio-1H-benzimidazole (CAS No. 1804150-01-3): Properties, Applications, and Research Insights

2-Formyl-5-methylthio-1H-benzimidazole (CAS No. 1804150-01-3) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. This compound belongs to the heterocyclic organic compounds family, characterized by a fused benzene and imidazole ring system, with a formyl group at the 2-position and a methylthio substituent at the 5-position. Its molecular formula is C₉H₈N₂OS, and it exhibits a molecular weight of 192.24 g/mol. The presence of both formyl and methylthio groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzimidazole-based compounds has surged, driven by their applications in drug discovery, material science, and catalysis. Researchers are particularly interested in 2-Formyl-5-methylthio-1H-benzimidazole due to its potential as a building block for anticancer agents, antimicrobial drugs, and enzyme inhibitors. Its ability to act as a ligand in coordination chemistry further expands its utility in designing metal-organic frameworks (MOFs) and catalysts. A growing body of literature highlights its role in modulating biological pathways, such as kinase inhibition and reactive oxygen species (ROS) scavenging, aligning with current trends in precision medicine and oxidative stress management.

The synthesis of CAS No. 1804150-01-3 typically involves multi-step reactions, including condensation, oxidation, and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the industry's need for scalable and sustainable production methods. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards for research and industrial use.

From an environmental and regulatory perspective, 2-Formyl-5-methylthio-1H-benzimidazole is subject to standard handling protocols for laboratory chemicals. While not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., refrigeration under inert atmosphere) are recommended to maintain stability. Its biodegradability and ecotoxicological profile remain areas of active investigation, reflecting the broader scientific focus on green chemistry and sustainable synthetic routes.

Market trends indicate rising interest in custom synthesis and contract research services for this compound, particularly from pharmaceutical companies exploring novel small molecule therapeutics. Patent filings related to benzimidazole derivatives have increased by 15% year-over-year, underscoring their commercial potential. Frequently searched questions include "How to synthesize 2-Formyl-5-methylthio-1H-benzimidazole?" and "What are the biological activities of benzimidazole aldehydes?"—topics that dominate academic and industrial discourse.

In conclusion, 2-Formyl-5-methylthio-1H-benzimidazole (CAS No. 1804150-01-3) represents a pivotal compound at the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a key player in addressing global challenges in healthcare and technology. Future research may explore its derivatives for neuroprotective effects or photodynamic therapy, further solidifying its relevance in next-generation scientific innovations.